Cas no 941964-82-5 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide
• CAS No: 941964-82-5
• MF: C₂₁H₂₅FN₂O₄
• MW: 388.432609319687
• CID: 5460742
• Update Time: 2025-05-24

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-fluorophenyl)-2-morpholinoethyl)-3,4-dimethoxybenzamide
• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-3,4-dimethoxybenzamide
• VU0504423-1
• N-[2-(4-Fluorophenyl)-2-(4-morpholinyl)ethyl]-3,4-dimethoxybenzamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide

• Inchi： 1S/C21H25FN2O4/c1-26-19-8-5-16(13-20(19)27-2)21(25)23-14-18(24-9-11-28-12-10-24)15-3-6-17(22)7-4-15/h3-8,13,18H,9-12,14H2,1-2H3,(H,23,25)
• InChI Key： PUMOHBGAFGCNGB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CNC(C1C=CC(=C(C=1)OC)OC)=O)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 481
• XLogP3: 2.4
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide: A Comprehensive Overview

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide, identified by the CAS number 941964-82-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a benzamide core with substituents that include a 3,4-dimethoxy group and a 2-(4-fluorophenyl)-2-morpholinoethyl group, which contribute to its distinctive chemical profile.

The synthesis of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4-dimethoxybenzamide involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, improving both yield and purity. The incorporation of the morpholine ring and the fluorophenyl group into the structure is critical for achieving the desired pharmacological properties.

One of the most notable aspects of this compound is its potential as a drug candidate. According to recent studies, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl derivatives have shown promise in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The presence of the 3,4-dimethoxy group enhances the compound's ability to cross cellular membranes, making it a valuable tool in drug delivery systems.

Moreover, the morpholine moiety in N-2-(4-fluorophenyl)-2-(morpholin-4-yli) compounds has been linked to improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. These attributes make the compound an attractive candidate for further preclinical studies.

In terms of applications, CAS No 941964825 is being explored in various fields beyond pharmaceuticals. Its structural versatility allows for potential uses in agrochemicals, materials science, and even as a precursor for advanced materials with tailored properties.

The latest research on this compound has focused on its interaction with biological systems at the molecular level. Studies utilizing advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how the compound binds to target proteins. These findings are crucial for refining its structure to improve efficacy and reduce off-target effects.

In conclusion, N-2-(4-fluorophenyl)-2-(morpholininyli)ethyl derivatives like CAS No 941964825 represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound stands at the forefront of innovative chemical development.